Cas no 56157-92-7 (4-chloro-2-methyl-benzenesulfonyl chloride)

4-chloro-2-methyl-benzenesulfonyl chloride structure
56157-92-7 structure
Product Name:4-chloro-2-methyl-benzenesulfonyl chloride
CAS No:56157-92-7
MF:C7H6Cl2O2S
MW:225.092339038849
MDL:MFCD01365820
CID:374054
PubChem ID:41748
Update Time:2025-04-19

4-chloro-2-methyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylbenzene-1-sulfonyl chloride
    • 4-Chloro-2-methylbenzenesulfonyl chloride
    • 4-chloro-2-methyl-benzenesulfonyl chloride
    • 4-chloro-2-methylbenzenesulfonyl chloride(SALTDATA: FREE)
    • 2-Methyl-4-chlorobenzenesulfonyl chloride
    • 4-Chloro-2-methylphenylsulfonyl chloride
    • NSC 276294
    • 4-CHLORO-2-METHYLBENZENESULPHONYL CHLORIDE
    • AS-55116
    • Benzenesulfonyl chloride, 4-chloro-2-methyl-
    • MFCD01365820
    • W16423
    • SCHEMBL1199760
    • AKOS000182898
    • EN300-39603
    • 56157-92-7
    • DTXSID90204691
    • BB 0258257
    • NSC276294
    • CS-0188368
    • FT-0683824
    • NSC-276294
    • DTMRZJATPXTPSM-UHFFFAOYSA-N
    • ALBB-014117
    • MDL： MFCD01365820
    • Inchi： 1S/C7H6Cl2O2S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,1H3
    • InChI Key： DTMRZJATPXTPSM-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1C)Cl)(=O)=O

Computed Properties

  • Exact Mass: 223.94700
  • Monoisotopic Mass: 223.9465560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 54 ºC
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 42.52000
  • LogP: 3.65670

4-chloro-2-methyl-benzenesulfonyl chloride Security Information

  • HazardClass：IRRITANT

4-chloro-2-methyl-benzenesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-chloro-2-methyl-benzenesulfonyl chloride Pricemore >>

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abcr
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4-chloro-2-methyl-benzenesulfonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56157-92-7)4-chloro-2-methyl-benzenesulfonyl chloride
Order Number:A1088166
Stock Status:in Stock
Quantity:100mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:31
Price ($):159.0/418.0/1029.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:56157-92-7)4-氯-2-甲基苯磺酰氯
Order Number:LE1748537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56157-92-7)4-chloro-2-methyl-benzenesulfonyl chloride
A1088166
Purity:99%/99%/99%
Quantity:100mg/1g/5g
Price ($):159.0/418.0/1029.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:56157-92-7)4-氯-2-甲基苯磺酰氯
LE1748537
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email